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Compound of Interest

Compound Name: Chromanol 293B

Cat. No.: B067870

Introduction: The Critical Role of Chromanol 293B in
lon Channel Research

Chromanol 293B is a well-established and highly selective blocker of the slow component of
the delayed rectifier potassium current (IKs)[1]. This current is pivotal in the repolarization
phase of the cardiac action potential, making Chromanol 293B an indispensable tool for
researchers in cardiovascular physiology, pharmacology, and drug development[1][2][3]. The
IKs channel is a heteromultimer of the KCNQ1 (KvLQT1) alpha-subunit and the KCNE1 (minK)
beta-subunit. Chromanol 293B exerts its inhibitory effect by directly interacting with the
KCNQ1 subunit, thereby providing a specific means to dissect the physiological and
pathological roles of IKs[4][5]. The (-)-[3R,4S] enantiomer of Chromanol 293B has been
shown to be significantly more potent in blocking the IKs channel than its (+)-[3S,4R]
counterpart, highlighting the stereospecificity of this interaction[5][6][7]. Beyond its primary
target, Chromanol 293B has also been reported to block the CFTR chloride current (ICFTR) at
higher concentrations.

Given its potent and selective activity, the accurate and consistent preparation of Chromanol
293B stock solutions is fundamental to the reliability and reproducibility of experimental
outcomes. This application note provides a detailed, field-proven protocol for the preparation,
storage, and handling of Chromanol 293B stock solutions, grounded in its physicochemical
properties and established best practices in laboratory science.
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Physicochemical Properties and Solubility
Characteristics

A thorough understanding of the chemical and physical properties of Chromanol 293B is
paramount for its effective use. The key characteristics are summarized in the table below.

Property Value Source(s)
Molecular Weight 324.39 g/mol [6][8]
Formula C15H20N204S [6]1[8]
White to off-white crystalline
Appearance ) [819]
solid
Purity >98% (HPLC) [6]

DMSO: 2100 mM (=32.44
Solubility mg/mL) Ethanol: ~20-100 mM [61[7]

(with gentle warming)

Storage (Solid) Room Temperature [6]

) Short-term (1 month): -20°C
Storage (Solution) [9][10]
Long-term (6 months): -80°C

Causality Behind Solvent Choice:

The high solubility of Chromanol 293B in dimethyl sulfoxide (DMSO) makes it the preferred
solvent for preparing high-concentration stock solutions[6]. DMSO is a polar aprotic solvent that
can effectively solvate a wide range of organic molecules. While ethanol is also a viable
solvent, achieving high concentrations may require gentle warming, and its volatility can be a
concern for long-term storage and consistent dosing[6][7]. For most cell-based assays, the final
concentration of DMSO should be kept low (typically <0.1%) to avoid solvent-induced
artifacts[11].

Experimental Protocol: Preparation of a 10 mM
Chromanol 293B Stock Solution in DMSO
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This protocol details the preparation of a 10 mM stock solution, a commonly used concentration
for serial dilutions in various experimental paradigms.

Materials and Equipment:

e Chromanol 293B (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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